molecular formula C14H15BrN2O B8442730 5-bromo-N-(4-methoxybenzyl)benzene-1,2-diamine

5-bromo-N-(4-methoxybenzyl)benzene-1,2-diamine

Cat. No. B8442730
M. Wt: 307.19 g/mol
InChI Key: UBUXRXXFDFSPQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-N-(4-methoxybenzyl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C14H15BrN2O and its molecular weight is 307.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-bromo-N-(4-methoxybenzyl)benzene-1,2-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-N-(4-methoxybenzyl)benzene-1,2-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-bromo-N-(4-methoxybenzyl)benzene-1,2-diamine

Molecular Formula

C14H15BrN2O

Molecular Weight

307.19 g/mol

IUPAC Name

4-bromo-2-N-[(4-methoxyphenyl)methyl]benzene-1,2-diamine

InChI

InChI=1S/C14H15BrN2O/c1-18-12-5-2-10(3-6-12)9-17-14-8-11(15)4-7-13(14)16/h2-8,17H,9,16H2,1H3

InChI Key

UBUXRXXFDFSPQU-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CNC2=C(C=CC(=C2)Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-N-(4-methoxybenzyl)-2-nitroaniline (750 mg, crude) in EtOH (8 mL) and H2O (8 mL) was added Fe powder (766 mg, 13.7 mmol) and ammonium chloride (733 mg, 13.7 mmol). The mixture was stirred at 60° C. for 4 h then filtered and the filtrate was concentrated to remove EtOH. The residue was then diluted with water and extracted with EtOAc. The organic layer was concentrated to give the desired product (550 mg, crude, 82% yield) with the crude product being used in next step without further purification. LCMS (m/z): 308.1 [M+H]+
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
750 mg
Type
reactant
Reaction Step Two
Quantity
733 mg
Type
reactant
Reaction Step Two
Name
Quantity
8 mL
Type
solvent
Reaction Step Two
Name
Quantity
8 mL
Type
solvent
Reaction Step Two
Name
Quantity
766 mg
Type
catalyst
Reaction Step Two
Yield
82%

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